Cas no 91234-68-3 (TETRADODECYLAMMONIUM TETRAFLUOROBORATE)

• Product Name: TETRADODECYLAMMONIUM TETRAFLUOROBORATE
• CAS No: 91234-68-3
• MF: C₄₈H₁₀₀BF₄N
• MW: 778.118929862976
• CID: 799427
• PubChem ID: 57355726
• Update Time: 2025-04-19

TETRADODECYLAMMONIUM TETRAFLUOROBORATE Chemical and Physical Properties

Names and Identifiers

• TETRADODECYLAMMONIUM TETRAFLUOROBORATE
• tetradodecylazanium,tetrafluoroborate
• 91234-68-3
• SCHEMBL900793
• N,N,N-Tridodecyldodecan-1-aminium tetrafluoroborate
• DTXSID30723270

• Inchi： 1S/C48H100N.BF4/c1-5-9-13-17-21-25-29-33-37-41-45-49(46-42-38-34-30-26-22-18-14-10-6-2,47-43-39-35-31-27-23-19-15-11-7-3)48-44-40-36-32-28-24-20-16-12-8-4;2-1(3,4)5/h5-48H2,1-4H3;/q+1;-1
• InChI Key： WDWHCDWBIBBBDH-UHFFFAOYSA-N
• SMILES： F[B-](F)(F)F.[N+](CCCCCCCCCCCC)(CCCCCCCCCCCC)(CCCCCCCCCCCC)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 777.7884950g/mol
• Monoisotopic Mass: 777.7884950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 54
• Rotatable Bond Count: 44
• Complexity: 487
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Melting Point: 111-114 °C

TETRADODECYLAMMONIUM TETRAFLUOROBORATE Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：